Cas no 303137-06-6 (7-Amino-1,3-naphthalenedisulfonic Acid Monopotassium Salt Monohydrate)

• Product Name: 7-Amino-1,3-naphthalenedisulfonic Acid Monopotassium Salt Monohydrate
• CAS No: 303137-06-6
• MF: C₁₀H₁₀KNO₇S₂
• MW: 359.417201519012
• CID: 299427
• PubChem ID: 329748623
• Update Time: 2025-10-29

7-Amino-1,3-naphthalenedisulfonic Acid Monopotassium Salt Monohydrate Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonicacid, 7-amino-, potassium salt, hydrate (1:1:1)
• 1,3-Naphthalenedisulfonicacid, 7-amino-, monopotassium salt, monohydrate (9CI)
• 2-Naphthylamine-6,8-disulfonic acid monopotassium salt
• AGA
• mono-Potassium 7-amino-1,3-naphthalenedisulfonate monohydrate
• Monopotassium 7-amino-1,3-naphthalenedisulfonate hydrate, suitable for fluorescence, >=98.0% (HPLC)
• 7-Amino-1,3-naphthalenedisulfonic acid,monopotassium salt,hydrate,99
• 7-AMINO-1,3-NAPHTHALENEDISULFONIC ACID, MONOPOTASSIUM SALT, HYDRATE, 99
• 332360-04-0
• J-017903
• 7-Amino-1,3-naphthalenedisulfonic acid monopotassium salt monohydrate
• MFCD00287288
• MonopotassiuM 7-AMino-1,3-naphthalenedisulfonate Hydrate
• 7-Amino-1,3-naphthalenedisulfonic acid monopotassium salt hydrate
• 303137-06-6
• 7-Amino-1,3-naphthalenedisulfonic acid monopotassium salt monohydrate, BioReagent, suitable for fluorescence, >=98.0% (T)
• potassium;6-amino-4-sulfonaphthalene-2-sulfonate;hydrate
• 1,3-Naphthalenedisulfonic acid, 7-amino-, monopotassium salt, monohydrate
• SHURQDDWGCOLFA-UHFFFAOYSA-M
• 7-Amino-1,3-naphthalenedisulfonic Acid Monopotassium Salt Monohydrate

• MDL： MFCD00287288
• Inchi： 1S/C10H9NO6S2.K.H2O/c11-7-2-1-6-3-8(18(12,13)14)5-10(9(6)4-7)19(15,16)17;;/h1-5H,11H2,(H,12,13,14)(H,15,16,17);;1H2/q;+1;/p-1
• InChI Key： SHURQDDWGCOLFA-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=C(C=C2C=CC(=CC2=1)N)S(=O)(=O)[O-])(=O)(=O)O.O

Computed Properties

• Exact Mass: 358.954
• Monoisotopic Mass: 358.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 537
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155A^2

Experimental Properties

• Solubility: H2O: soluble

7-Amino-1,3-naphthalenedisulfonic Acid Monopotassium Salt Monohydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 7-Amino-1,3-naphthalenedisulfonic Acid Monopotassium Salt Monohydrate

7-Amino-1,3-Naphthalenedisulfonic Acid Monopotassium Salt Monohydrate: A Comprehensive Overview

The compound with CAS No 303137-06-6, known as 7-Amino-1,3-Naphthalenedisulfonic Acid Monopotassium Salt Monohydrate, is a highly specialized chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is notable for its unique structure and versatile applications, particularly in the fields of dyeing, pharmaceuticals, and materials science. The molecule consists of a naphthalene ring system with amino and sulfonic acid groups, which contribute to its distinctive chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient production of 7-Amino-1,3-Naphthalenedisulfonic Acid Monopotassium Salt Monohydrate, making it more accessible for research and commercial use. Its structure, characterized by the presence of two sulfonic acid groups and an amino group on the naphthalene framework, imparts it with unique electronic and solubility properties. These attributes make it an ideal candidate for applications requiring high stability and reactivity under specific conditions.

One of the most promising areas of application for this compound is in the development of advanced dyes and pigments. The sulfonic acid groups enhance the water solubility of the molecule, which is crucial for its use in dyeing processes. Additionally, the amino group can act as a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. Recent studies have explored its potential as a precursor for azo dyes, which are widely used in textiles and plastics industries due to their vibrant colors and durability.

In the pharmaceutical sector, 7-Amino-1,3-Naphthalenedisulfonic Acid Monopotassium Salt Monohydrate has shown potential as an intermediate in drug synthesis. Its ability to form stable complexes with metal ions has led to investigations into its use in metallopharmaceuticals and contrast agents for medical imaging. Researchers have also explored its role in enzyme inhibition studies, where its structural features allow for selective binding to specific protein targets.

The environmental impact of this compound has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to ensure its safe use in industrial processes. Findings indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, making it suitable for applications where environmental safety is a priority.

From a materials science perspective, 7-Amino-1,3-Naphthalenedisulfonic Acid Monopotassium Salt Monohydrate has been utilized in the synthesis of novel materials with tailored optical and electronic properties. Its ability to form self-assembled monolayers on various substrates has opened avenues for its use in nanotechnology and surface engineering applications.

In conclusion, 7-Amino-1,3-Naphthalenedisulfonic Acid Monopotassium Salt Monohydrate (CAS No 303137-06-6) stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research and industry. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing technological innovations across various sectors.